Cas no 2172492-45-2 (4,7-dimethyl-1H-indazole-3-sulfonyl fluoride)

• Product Name: 4,7-dimethyl-1H-indazole-3-sulfonyl fluoride
• CAS No: 2172492-45-2
• MF: C₉H₉FN₂O₂S
• MW: 228.243364095688
• CID: 6181287
• PubChem ID: 165599939
• Update Time: 2025-10-23

4,7-dimethyl-1H-indazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4,7-dimethyl-1H-indazole-3-sulfonyl fluoride
• EN300-1618392
• 2172492-45-2

• Inchi： 1S/C9H9FN2O2S/c1-5-3-4-6(2)8-7(5)9(12-11-8)15(10,13)14/h3-4H,1-2H3,(H,11,12)
• InChI Key： IOGZDHSMMAQMRT-UHFFFAOYSA-N
• SMILES： S(C1=C2C(C)=CC=C(C)C2=NN1)(=O)(=O)F

Computed Properties

• Exact Mass: 228.03687687g/mol
• Monoisotopic Mass: 228.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.2Ų

Additional information on 4,7-dimethyl-1H-indazole-3-sulfonyl fluoride

Recent Advances in the Study of 4,7-dimethyl-1H-indazole-3-sulfonyl fluoride (CAS: 2172492-45-2)

4,7-dimethyl-1H-indazole-3-sulfonyl fluoride (CAS: 2172492-45-2) has emerged as a promising chemical entity in the field of chemical biology and medicinal chemistry. This compound, characterized by its sulfonyl fluoride moiety, has garnered significant attention due to its potential applications in covalent inhibitor design and targeted protein modification. Recent studies have explored its reactivity, selectivity, and utility in drug discovery, positioning it as a valuable tool for probing biological systems.

The primary interest in 4,7-dimethyl-1H-indazole-3-sulfonyl fluoride stems from its ability to selectively modify proteins through covalent interactions. Sulfonyl fluorides are known for their unique reactivity with nucleophilic amino acids, such as serine, threonine, and tyrosine, making them attractive for the development of covalent inhibitors. Recent research has demonstrated that this compound exhibits enhanced stability and selectivity compared to traditional sulfonyl halides, which often suffer from hydrolysis and off-target effects.

In a landmark study published in the Journal of Medicinal Chemistry, researchers investigated the kinetic and thermodynamic properties of 4,7-dimethyl-1H-indazole-3-sulfonyl fluoride. The study employed mass spectrometry and X-ray crystallography to elucidate the binding modes of the compound with various protein targets. The results revealed that the indazole core contributes to improved binding affinity, while the sulfonyl fluoride group facilitates irreversible modification of the target proteins. These findings underscore the compound's potential as a scaffold for designing next-generation covalent drugs.

Another significant advancement involves the application of 4,7-dimethyl-1H-indazole-3-sulfonyl fluoride in chemical proteomics. A recent Nature Chemical Biology article highlighted its use in activity-based protein profiling (ABPP), a technique that enables the identification of active enzymes in complex biological samples. The study demonstrated that the compound could selectively label serine hydrolases and other enzymes, providing insights into their functional roles in disease pathways. This approach has opened new avenues for target discovery and validation in oncology and neurodegenerative diseases.

Despite its promising attributes, challenges remain in the optimization of 4,7-dimethyl-1H-indazole-3-sulfonyl fluoride for therapeutic applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the indazole ring and sulfonyl fluoride group to enhance pharmacokinetic properties while maintaining target selectivity. Computational modeling and high-throughput screening have been instrumental in guiding these optimizations.

In conclusion, 4,7-dimethyl-1H-indazole-3-sulfonyl fluoride (CAS: 2172492-45-2) represents a versatile and innovative tool in chemical biology and drug discovery. Its unique reactivity profile and applications in covalent inhibition and proteomics make it a compound of significant interest. Ongoing research aims to further elucidate its mechanisms and expand its utility, paving the way for novel therapeutic strategies. As the field progresses, this compound is poised to play a pivotal role in the development of targeted covalent drugs and chemical probes.